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Version: 1.0 | Status: Active[1]

CRITICAL DISAMBIGUATION NOTE: While often appearing in proximity to search results for
kinase inhibitors like Entrectinib (CAS 1108743-60-7), CAS 1289648-06-1 specifically refers to
the building block 2-(1-Hydroxycyclobutyl)acetonitrile.[1] This guide addresses the specific
handling, reactivity, and safety of this nitrile intermediate, widely used in the synthesis of

conformationally restricted spirocyclic amines and bioisosteres.

Part 1: Chemical Identity & Strategic Utility[1][2]
The "Why": Strategic Role in Drug Design

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2988798#bc-rfq
https://www.caymanchem.com/product/19476/entrectinib
https://www.benchchem.com/product/b2988798/docs?utm_src=pdf-body#technical-monograph-2-1-hydroxycyclobutyl-acetonitrile
https://www.caymanchem.com/product/19476/entrectinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2988798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

In modern medicinal chemistry, this compound is not merely a solvent or generic reagent; it is a

strategic pharmacophore building block.

» Bioisosterism: The cyclobutyl ring serves as a metabolic "blocker" and a lipophilic spacer. It

is often used to replace gem-dimethyl groups to alter the metabolic stability (t1/2) and reduce

the lipophilicity (LogD) of a drug candidate without changing the bond vectors significantly.[1]

o Synthetic Utility: It is the direct precursor to 1-(2-aminoethyl)cyclobutan-1-ol (via reduction) or

spirocyclic lactones (via hydrolysis/cyclization).[1] These motifs are increasingly common in

JAK inhibitors and next-generation kinase inhibitors.[1]

Physiochemical Profile

Property

Value

Technical Implication

Chemical Name

2-(1-
Hydroxycyclobutyl)acetonitrile

IUPAC / Systematic

Molecular Formula

CeHoaNO

Low Molecular Weight

Fragment

Molecular Weight

111.14 g/mol

Fragment-based Drug

Discovery (FBDD) compatible

Physical State

Liquid (typically) or Low-
Melting Solid

Handling requires liquid

transfer protocols

High boiler; difficult to remove

Boiling Point ~240°C (Predicted) ]
by rotary evaporation
Solubility DMSO, Methanol, DCM Lipophilic organic solubility
K ~13 (Alcohol), ~25 (Alpha- Alcohol is the primary acidic
pKa

proton)

site

Part 2: Hazard Identification & Toxicology (GHS)[1]

As a Senior Scientist, one must treat functionalized nitriles as potential cyanide donors until

proven otherwise, particularly under metabolic or extreme chemical stress.
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GHS Classification (derived from structural analogs)

o Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).[1][2] Nitriles can metabolize to
release cyanide ions, though aliphatic nitriles are generally slower releasing than aromatic
ones.

o Skin/Eye Irritation: Category 2.[1][2][3][4] The hydroxyl group combined with the nitrile
suggests mucous membrane irritation.

» Specific Target Organ Toxicity (STOT): Potential CNS depression (characteristic of organic
nitriles).[1]

The "Hidden" Hazard: Dehydration

Mechanism: Under basic conditions or high heat,

-hydroxy nitriles can undergo dehydration to form

-unsaturated nitriles (Michael Acceptors).[1] Risk: Michael acceptors are potent alkylators of
DNA and proteins (glutathione depletion). Control: Maintain storage temperature <25°C and
avoid strong bases during non-reaction storage.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)[1]
The Barrier Logic

We do not rely on "carefulness"”; we rely on engineered barriers.

Transmission Path Receiver (Scientist)

Evaporation Aerosol/Vapor Inhalation

Source (Hazard)

CAS 1289648-06-1 ]
(Nitrile/Alcohol) Spill

Dermal Contact Systemic Absorption
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Caption: Hierarchy of exposure pathways.[1] Blue lines indicate engineered control intervention
points.

Specific PPE Requirements[7][10]

e Respiratory: Work must be performed in a certified chemical fume hood.[1] If working with
>10g outside a hood, a half-face respirator with organic vapor/acid gas cartridges (OV/AG) is
mandatory.[1]

o Dermal: Double-gloving is standard.[1]
o Inner: Nitrile (4 mil).
o OQuter: Nitrile (Extended cuff) or Neoprene.

o Rationale: Nitriles can permeate thin latex/nitrile rapidly. The second layer provides the
"doffing time" buffer.

o Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid nitriles due to the
rapid systemic absorption risk via the tear ducts.

Part 4: Handling & Experimental Protocols
Stability & Storage[1]

e Hygroscopicity: The hydroxyl group makes this compound hygroscopic.
o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

e Incompatibility: Oxidizing agents, Strong Acids (hydrolysis risk), Strong Bases (dehydration
risk).[1]

Protocol: Safe Solubilization & Transfer

Standard Operating Procedure (SOP) for preparing a 100 mM Stock Solution.
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e Equilibration: Allow the vial to reach room temperature before opening to prevent water
condensation (which ruins stoichiometry in water-sensitive downstream reactions like LAH
reductions).

e Solvent Choice: Anhydrous THF or DMSO are preferred. Avoid protic solvents if using for
nucleophilic substitution immediately after.

» Weighing:

o Small Scale (<100 mg): Weigh inside a fume hood using an analytical balance with a draft
shield.

o Large Scale (>1g): Use a powder containment hood or liquid transfer via syringe if the
compound is molten/liquid.

o Decontamination: Wipe all threads of the vial with a Kimwipe soaked in acetone, then
dispose of the wipe in solid hazardous waste (do not leave on bench).

Reaction Workflow: Nitrile Reduction (Example)

The most common use of CAS 1289648-06-1 is reduction to the amine.[1]
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(LiAIH4 or BH3-THF)

Fieser Quench
(Critical Safety Step)

v

Product: 1-(2-aminoethyl)cyclobutan-1-ol
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Caption: Standard reduction workflow. The "Quench" step is the highest safety risk due to
hydrogen evolution.

Part 5: Emergency Response
Spill Response

o Evacuate: Clear the immediate area.
e PPE Up: Don full PPE (including respirator if outside hood).

o Contain: Use Chemizorb or vermiculite.[1] Do not use paper towels (increases surface area
for evaporation).

» Deactivate: Treat the spill area with weak bleach solution (oxidizes traces of cyanide/nitrile)
only if safe and ventilation is adequate.
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First Aid (Nitrile Specific)[1]
 Inhalation: Move to fresh air immediately. Oxygen if breathing is labored.[5]

e Skin: Wash with soap and water for 15 minutes. Do not scrub (abrasion increases
absorption).

o Cyanide Antidote: If signs of cyanide poisoning appear (confusion, gasping, cherry-red skin),
medical personnel should administer a cyanide antidote kit (Hydroxocobalamin) immediately.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 2-(1-
Hydroxycyclobutyl)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2988798/docs#technical-monograph-2-1-
hydroxycyclobutyl-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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